Cas no 1206974-07-3 (1-Chloro-8-methoxy-3-methylisoquinoline)

• Product Name: 1-Chloro-8-methoxy-3-methylisoquinoline
• CAS No: 1206974-07-3
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5250480
• PubChem ID: 115063057
• Update Time: 2025-05-20

1-Chloro-8-methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-8-METHOXY-3-METHYLISOQUINOLINE
• Isoquinoline, 1-chloro-8-methoxy-3-methyl-
• 1-Chloro-8-methoxy-3-methylisoquinoline

• Inchi： 1S/C11H10ClNO/c1-7-6-8-4-3-5-9(14-2)10(8)11(12)13-7/h3-6H,1-2H3
• InChI Key： NTTSSSMMSODRHB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC=CC2=CC(C)=N1)OC

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 1-Chloro-8-methoxy-3-methylisoquinoline

Professional Introduction to 1-Chloro-8-methoxy-3-methylisoquinoline (CAS No: 1206974-07-3)

1-Chloro-8-methoxy-3-methylisoquinoline, identified by the Chemical Abstracts Service Number (CAS No) 1206974-07-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This isoquinoline derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular research. The presence of both chloro and methoxy substituents on the isoquinoline core imparts distinct reactivity and functionality, making it a valuable scaffold for synthesizing bioactive molecules.

The isoquinoline scaffold itself is a well-documented heterocyclic system with a rich history in medicinal chemistry. Isoquinolines and their derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1-Chloro-8-methoxy-3-methylisoquinoline enhances its potential as a pharmacophore, enabling interactions with various biological targets. This compound’s molecular structure not only facilitates binding to enzymes and receptors but also allows for further chemical modifications to optimize its pharmacological profile.

Recent advancements in computational chemistry and drug design have highlighted the importance of isoquinoline derivatives in developing novel therapeutics. Studies have demonstrated that modifications at the 1-position, such as chlorination, can significantly alter the electronic properties of the molecule, influencing its binding affinity and metabolic stability. The methoxy group at the 8-position introduces polarity, which can enhance solubility and cell membrane permeability, crucial factors for oral bioavailability. Meanwhile, the methyl group at the 3-position contributes to steric hindrance, potentially affecting binding orientation at target sites.

In the context of modern pharmaceutical research, 1-Chloro-8-methoxy-3-methylisoquinoline has been explored as a precursor in synthesizing novel small molecules with therapeutic potential. Its structural features make it an attractive candidate for further derivatization, allowing researchers to fine-tune its biological activity. For instance, replacing the chloro group with other functional groups or introducing additional substituents can lead to compounds with enhanced efficacy or selectivity against specific disease targets.

The compound’s relevance extends beyond academic research; it has been utilized in preclinical studies to investigate mechanisms of action for various diseases. Isoquinoline derivatives have shown promise in targeting enzymes involved in cancer progression, such as kinases and proteases. The unique electronic distribution in 1-Chloro-8-methoxy-3-methylisoquinoline may enable it to modulate these enzymes effectively, offering a potential therapeutic strategy. Additionally, its interaction with DNA-binding proteins has been explored in studies aiming to develop new chemotherapeutic agents.

The synthesis of 1-Chloro-8-methoxy-3-methylisoquinoline involves multi-step organic reactions that highlight the compound’s synthetic versatility. Key synthetic pathways often begin with readily available isoquinoline precursors, followed by selective functionalization at the desired positions. Techniques such as nucleophilic aromatic substitution for introducing the chloro group, Suzuki-Miyaura coupling for methoxylation, and Nucleophilic Aromatic Substitution (SNAr) reactions are commonly employed. These synthetic strategies underscore the compound’s utility as a building block in medicinal chemistry.

The pharmacokinetic profile of 1-Chloro-8-methoxy-3-methylisoquinoline is another critical aspect that has been studied extensively. Understanding how the body processes this compound—its absorption, distribution, metabolism, excretion (ADME)—is essential for developing safe and effective drugs. Preliminary studies suggest that the chloro and methoxy substituents influence metabolic pathways by affecting liver enzyme activity. This knowledge is vital for optimizing dosing regimens and minimizing potential side effects.

Recent research has also delved into the compound’s interaction with biological membranes due to its lipophilic nature. The balance between hydrophobicity provided by the isoquinoline core and hydrophilicity introduced by polar groups like methoxy influences membrane permeability. This characteristic is particularly important for drugs designed to cross blood-brain barriers or target intracellular receptors embedded in lipid bilayers.

The role of 1-Chloro-8-methoxy-3-methylisoquinoline in interdisciplinary research is noteworthy. Its applications span not only pharmacology but also materials science and chemical biology. For example, derivatives of this compound have been used as probes to study protein-ligand interactions at atomic resolution using spectroscopic techniques like NMR spectroscopy and X-ray crystallography. These studies contribute valuable insights into molecular recognition processes that underpin drug action.

Future directions in research involving 1-Chloro-8-methoxy-3-methylisoquinoline include exploring its role in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Isoquinoline derivatives have shown neuroprotective effects in some models due to their ability to cross blood-brain barriers and interact with neurotransmitter systems. By leveraging structural modifications based on 1206974-07-3, scientists aim to develop more effective treatments targeting these debilitating conditions.

The environmental impact of synthesizing and handling 1-Chloro-8-methoxy-3-methylisoquinoline is also a consideration in modern research practices. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Innovations such as catalytic methods or biocatalysis offer promising alternatives to traditional approaches while maintaining high yields and purity standards required for pharmaceutical applications.

In summary,1-Chloro-8-methoxy-3-methylisoquinoline (CAS No: 1206974-07-3) represents a compelling example of how structural diversity within isoquinoline derivatives can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts across multiple disease areas including oncology,cardiovascular disorders,neglected tropical diseases etc.. As research continues,further exploration into its pharmacological properties will undoubtedly expand our understanding while paving way towards next generation therapeutics